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Compound of Interest

Compound Name:
2,5-Difluoro-4-

nitrobenzenesulfonamide

CAS No.: 1807193-16-3

Cat. No.: B1410646

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,5-Difluoro-4-
nitrobenzenesulfonamide (CAS No. 1807193-16-3), a fluorinated nitroaromatic compound

with significant potential as a building block in medicinal chemistry and drug discovery. The

strategic placement of two fluorine atoms and a nitro group on the benzenesulfonamide

scaffold makes this molecule a subject of interest for the development of novel therapeutic

agents.

Molecular Overview and Physicochemical
Properties
2,5-Difluoro-4-nitrobenzenesulfonamide is a substituted aromatic sulfonamide. The

presence of strongly electron-withdrawing groups, the two fluorine atoms and the nitro group,

significantly influences the electronic properties of the benzene ring, making it a valuable

intermediate for various chemical transformations.[1]
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Table 1: Physicochemical Properties of 2,5-Difluoro-4-nitrobenzenesulfonamide

Property Value Source

CAS Number 1807193-16-3 [2]

Molecular Formula C₆H₄F₂N₂O₄S [2]

Molecular Weight 238.17 g/mol [2]

Appearance Not specified (likely a solid) Inferred

Solubility Not specified Inferred

Synthesis of 2,5-Difluoro-4-
nitrobenzenesulfonamide
A definitive, peer-reviewed synthesis of 2,5-Difluoro-4-nitrobenzenesulfonamide has not

been published in widely accessible scientific literature. However, based on established

synthetic methodologies for benzenesulfonamides, a plausible two-step synthetic route can be

proposed, starting from 2,5-difluoronitrobenzene.

Proposed Synthetic Pathway
The synthesis likely proceeds via two key steps:

Chlorosulfonation of 2,5-difluoronitrobenzene to yield the intermediate, 2,5-Difluoro-4-

nitrobenzenesulfonyl chloride (CAS No. 1806289-42-8).

Amination of the sulfonyl chloride intermediate with ammonia to produce the final product,

2,5-Difluoro-4-nitrobenzenesulfonamide.

2,5-Difluoronitrobenzene 2,5-Difluoro-4-nitrobenzenesulfonyl chlorideChlorosulfonic acid (ClSO3H) 2,5-Difluoro-4-nitrobenzenesulfonamideAmmonia (NH3)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2,5-Difluoro-4-nitrobenzenesulfonamide.
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Experimental Protocols
The following are generalized, step-by-step methodologies for the proposed synthesis. These

protocols are based on standard procedures for similar transformations and should be adapted

and optimized for specific laboratory conditions.

This procedure is adapted from general methods for the chlorosulfonation of aromatic

compounds.[3]

In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a

gas outlet connected to a scrubber.

To the flask, add 2,5-difluoronitrobenzene (1.0 eq.).

Cool the flask in an ice bath to 0-5 °C.

Slowly add chlorosulfonic acid (3-5 eq.) dropwise via the dropping funnel, maintaining the

internal temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4

hours, or until the reaction is complete as monitored by TLC or GC-MS.

Carefully quench the reaction by pouring the mixture onto crushed ice.

The solid precipitate, 2,5-Difluoro-4-nitrobenzenesulfonyl chloride, is then collected by

vacuum filtration.

Wash the solid with cold water and dry under vacuum.

This protocol is based on the general synthesis of sulfonamides from sulfonyl chlorides.[4]

In a suitable reaction vessel, dissolve the crude 2,5-Difluoro-4-nitrobenzenesulfonyl chloride

(1.0 eq.) in a suitable organic solvent such as dichloromethane or tetrahydrofuran.

Cool the solution in an ice bath.

Slowly bubble ammonia gas through the solution or add aqueous ammonia dropwise with

vigorous stirring.
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Continue stirring at room temperature for 1-3 hours.

Monitor the reaction by TLC until the starting material is consumed.

Upon completion, dilute the reaction mixture with water and extract the product with an

organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

The crude product can be purified by recrystallization or column chromatography to yield

pure 2,5-Difluoro-4-nitrobenzenesulfonamide.

Role in Drug Discovery and Medicinal Chemistry
The structural motifs present in 2,5-Difluoro-4-nitrobenzenesulfonamide are of significant

interest in drug design and development.

The Importance of the Sulfonamide Moiety
The benzenesulfonamide scaffold is a well-established pharmacophore found in a wide range

of therapeutic agents.[3][5] The sulfonamide group can act as a hydrogen bond donor and

acceptor, and its geometry allows it to bind to various enzyme active sites.[5]

The Influence of Fluorine and Nitro Groups
The incorporation of fluorine atoms and a nitro group can profoundly impact a molecule's

biological activity and pharmacokinetic properties.

Fluorine: The introduction of fluorine can enhance metabolic stability, increase binding

affinity, and modulate the lipophilicity and bioavailability of a drug candidate.[6][7][8] The

strong carbon-fluorine bond is resistant to metabolic cleavage, which can prolong the in vivo

half-life of a drug.[7]

Nitro Group: The nitro group is a strong electron-withdrawing group that can participate in

hydrogen bonding and other non-covalent interactions within a protein's binding pocket.[1] It

can also serve as a precursor to an amino group through reduction, allowing for further

chemical modifications.
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Caption: Key structural features and their relevance in drug discovery.

Potential Applications
While specific applications for 2,5-Difluoro-4-nitrobenzenesulfonamide have not been

documented, its structural features suggest its utility as an intermediate in the synthesis of

various potential therapeutic agents, including:

Enzyme Inhibitors: The sulfonamide moiety is a known zinc-binding group, making this

compound a potential starting point for the design of inhibitors for metalloenzymes such as

carbonic anhydrases and matrix metalloproteinases.[3][9]

Antibacterial Agents: The fluoroquinolone and nitroimidazole classes of antibiotics feature

fluorinated and nitroaromatic rings, respectively.[10] This compound could serve as a

building block for novel antibacterial agents.

Kinase Inhibitors: Many kinase inhibitors incorporate substituted aromatic rings. The specific

substitution pattern of this molecule could be explored for its potential to interact with the

ATP-binding site of various kinases.

Safety and Handling
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A specific Safety Data Sheet (SDS) for 2,5-Difluoro-4-nitrobenzenesulfonamide is not readily

available. However, based on the safety profiles of structurally related compounds, the

following precautions should be taken:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents and bases.

Conclusion
2,5-Difluoro-4-nitrobenzenesulfonamide is a promising, yet underexplored, chemical entity.

Its synthesis is achievable through established chemical transformations, and its unique

combination of a sulfonamide core with fluorine and nitro substituents makes it a valuable

building block for the synthesis of novel compounds with potential therapeutic applications.

Further research into the synthesis, characterization, and biological evaluation of this

compound and its derivatives is warranted to fully unlock its potential in drug discovery and

development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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